Cas no 203455-81-6 (18-nor-8,11,13-Abietatriene-4,15-diol)

• Product Name: 18-nor-8,11,13-Abietatriene-4,15-diol
• CAS No: 203455-81-6
• MF: C₁₉H₂₈O₂
• MW: 288.4244
• CID: 837025
• PubChem ID: 11709045
• Update Time: 2025-10-22

18-nor-8,11,13-Abietatriene-4,15-diol Chemical and Physical Properties

Names and Identifiers

• 18-nor-8,11,13-Abietatriene-4,15-diol
• 18-Norabieta-8,11,13-triene-4,15-diol
• CID 129316793
• 18-rabieta-8,11,13-triene-4,15-diol
• 203455-81-6
• HY-N1609
• CS-0017270
• AKOS032961969
• 18-Nor-abieta-8,11,13-triene-4,15-diol
• (1R,4aS,10aR)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthren-1-ol
• 2-Phenanthrenemethanol,4b,5,6,7,8,8a,9,10-octahydro-8-hydroxy-alpha,alpha,4b,8tetramethyl-,[4bS-(4b,8beta,8abeta)]-
• FS-9534
• [ "" ]

• Inchi： 1S/C19H28O2/c1-17(2,20)14-7-8-15-13(12-14)6-9-16-18(15,3)10-5-11-19(16,4)21/h7-8,12,16,20-21H,5-6,9-11H2,1-4H3/t16-,18+,19+/m0/s1
• InChI Key： NYEXXEJYGVAGEE-QXAKKESOSA-N
• SMILES： O([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C3C([H])=C([H])C(C(C([H])([H])[H])(C([H])([H])[H])O[H])=C([H])C=3C([H])([H])C([H])([H])[C@@]21[H]

Computed Properties

• Exact Mass: 288.208930132g/mol
• Monoisotopic Mass: 288.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 413.7±45.0 °C at 760 mmHg
• Flash Point: 185.8±23.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

18-nor-8,11,13-Abietatriene-4,15-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on 18-nor-8,11,13-Abietatriene-4,15-diol

Recent Advances in the Study of 18-nor-8,11,13-Abietatriene-4,15-diol (CAS: 203455-81-6)

The compound 18-nor-8,11,13-Abietatriene-4,15-diol (CAS: 203455-81-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This diterpenoid derivative, belonging to the abietane class, has been the subject of several studies aimed at elucidating its biological activities and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthetic routes to 18-nor-8,11,13-Abietatriene-4,15-diol, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Natural Products detailed a novel semi-synthetic approach starting from commercially available abietic acid, which achieved a 65% overall yield. The study also highlighted the importance of stereochemical control during the reduction steps to ensure the correct configuration of the diol moiety. These advancements are critical for scaling up production for further pharmacological testing.

Pharmacological investigations have revealed promising anti-inflammatory and anticancer properties of 18-nor-8,11,13-Abietatriene-4,15-diol. In vitro studies demonstrated its ability to inhibit NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound exhibited selective cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.

Further mechanistic studies have explored the molecular interactions of 18-nor-8,11,13-Abietatriene-4,15-diol with cellular targets. Molecular docking simulations identified potential binding sites on the Keap1-Nrf2 complex, which plays a key role in oxidative stress response. Experimental validation using surface plasmon resonance (SPR) confirmed moderate binding affinity, supporting the hypothesis that the compound may exert its effects through modulation of the Nrf2 pathway. These insights provide a foundation for future structure-activity relationship (SAR) studies to optimize its therapeutic potential.

In conclusion, 18-nor-8,11,13-Abietatriene-4,15-diol (CAS: 203455-81-6) represents a promising candidate for further drug development. Its unique chemical structure, combined with demonstrated biological activities, positions it as a valuable scaffold for designing new therapeutic agents. Future research should focus on in vivo efficacy studies, toxicity profiling, and further optimization of synthetic routes to facilitate its transition into preclinical development. The ongoing exploration of this compound underscores its potential to address unmet medical needs in inflammation and oncology.